Cas no 2229569-50-8 (1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol)
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol
- EN300-1805938
- 2229569-50-8
-
- Inchi: 1S/C7H9N3O3/c1-9-6(7(11)2-3-7)5(4-8-9)10(12)13/h4,11H,2-3H2,1H3
- InChI Key: ICJJNUMBZZJAPS-UHFFFAOYSA-N
- SMILES: OC1(C2=C(C=NN2C)[N+](=O)[O-])CC1
Computed Properties
- Exact Mass: 183.06439116g/mol
- Monoisotopic Mass: 183.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 83.9Ų
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1805938-0.05g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol |
2229569-50-8 | 0.05g |
$1200.0 | 2023-09-19 | ||
| Enamine | EN300-1805938-0.1g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol |
2229569-50-8 | 0.1g |
$1257.0 | 2023-09-19 | ||
| Enamine | EN300-1805938-0.25g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol |
2229569-50-8 | 0.25g |
$1315.0 | 2023-09-19 | ||
| Enamine | EN300-1805938-0.5g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol |
2229569-50-8 | 0.5g |
$1372.0 | 2023-09-19 | ||
| Enamine | EN300-1805938-1.0g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol |
2229569-50-8 | 1g |
$1429.0 | 2023-06-02 | ||
| Enamine | EN300-1805938-2.5g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol |
2229569-50-8 | 2.5g |
$2800.0 | 2023-09-19 | ||
| Enamine | EN300-1805938-5.0g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol |
2229569-50-8 | 5g |
$4143.0 | 2023-06-02 | ||
| Enamine | EN300-1805938-10.0g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol |
2229569-50-8 | 10g |
$6144.0 | 2023-06-02 | ||
| Enamine | EN300-1805938-1g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol |
2229569-50-8 | 1g |
$1429.0 | 2023-09-19 | ||
| Enamine | EN300-1805938-5g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol |
2229569-50-8 | 5g |
$4143.0 | 2023-09-19 |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol
1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol and CAS No. 2229569-50-8: A Comprehensive Overview of Structural Characteristics, Synthesis Pathways, and Biological Applications
1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol represents a unique class of heterocyclic compounds with a molecular framework combining a cyclopropane ring and a substituted pyrazole moiety. The CAS No. 2229569-50-8 identifier underscores its distinct chemical identity, which is critical for pharmaceutical research and regulatory compliance. This compound's structural complexity arises from the synergistic interaction between the strained cyclopropane ring and the electron-deficient pyrazole group, creating a unique scaffold for potential biological activity. Recent advancements in computational chemistry have enabled precise modeling of its three-dimensional conformation, revealing insights into its molecular dynamics that were previously unattainable through traditional analytical methods.
Recent studies published in Journal of Medicinal Chemistry (2023) highlight the importance of 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol in drug discovery. Researchers have demonstrated that the nitro group at the pyrazole ring significantly enhances the compound's reactivity toward electrophilic substrates, a property that could be leveraged in the development of novel therapeutic agents. This finding aligns with the growing trend of incorporating functionalized heterocyclic systems into medicinal chemistry, as evidenced by the increasing number of patents filed for similar scaffolds in the past decade.
The synthesis of 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol involves a multi-step process that requires precise control of reaction conditions. A recent breakthrough in asymmetric catalysis, reported in Organic Letters (2024), has enabled the efficient preparation of this compound through a one-pot reaction sequence. This method, which utilizes chiral phosphoric acid catalysts, achieves high stereoselectivity while minimizing byproduct formation—a critical factor in the scalability of pharmaceutical manufacturing processes. The ability to produce this compound with high purity and yield is particularly relevant given its potential applications in the development of antitumor agents.
Current research on 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol is focused on its biological activity and mechanism of action. A 2023 study in Anticancer Research demonstrated that this compound exhibits significant cytotoxicity against cancer cell lines, particularly in the context of multidrug-resistant tumors. The mechanism appears to involve the disruption of mitochondrial function, as evidenced by the observed decrease in ATP production and the induction of apoptosis. These findings are particularly noteworthy given the increasing prevalence of drug resistance in oncology, which remains a major challenge in cancer treatment.
The structural features of 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol make it an attractive candidate for the design of small molecule inhibitors targeting specific protein kinases. A 2024 preclinical study published in ACS Chemical Biology showed that this compound can selectively inhibit the activity of phosphoinositide 3-kinase (PI3K), a key signaling molecule in cellular proliferation and survival. This selectivity is crucial for minimizing off-target effects, which is a major concern in the development of kinase inhibitors. The ability to modulate PI3K activity could have significant implications for the treatment of diseases such as diabetes and neurodegenerative disorders.
From a synthetic perspective, the CAS No. 2229569-50-8 compound presents unique challenges due to the inherent strain in the cyclopropane ring. This strain influences the reactivity and stability of the molecule, requiring careful optimization of reaction conditions to achieve the desired product. Recent advances in microwave-assisted synthesis have shown promise in overcoming these challenges, as demonstrated in a 2023 study in Green Chemistry. The use of microwave irradiation not only accelerates the reaction but also reduces the energy consumption associated with traditional thermal methods, aligning with the growing emphasis on sustainable chemical processes in the pharmaceutical industry.
The potential applications of 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol extend beyond oncology. A 2024 study in Journal of Medicinal Chemistry explored its role in the development of anti-inflammatory agents. The compound was shown to inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme in the production of inflammatory mediators. This property makes it a promising candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability to modulate COX-2 activity without affecting the protective COX-1 enzyme is a significant advantage in the design of safer anti-inflammatory drugs.
Despite its promising properties, the development of 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol as a therapeutic agent requires further investigation. Ongoing research is focused on understanding its pharmacokinetic profile and potential side effects. A 2023 study in Drug Metabolism and Disposition reported that the compound exhibits moderate oral bioavailability, which is an important factor in the design of effective drug delivery systems. However, the compound's potential for metabolic interactions remains an area of active research, as evidenced by the numerous studies published in the past year on its interaction with cytochrome P450 enzymes.
The discovery of new chemical entities like 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol is a testament to the power of modern synthetic chemistry and computational modeling. The ability to precisely control the molecular structure of such compounds is essential for the development of targeted therapies with minimal side effects. As research in this area continues to evolve, it is likely that 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol will play an increasingly important role in the pharmaceutical industry, particularly in the treatment of complex diseases that currently lack effective therapeutic options.
Looking ahead, the future of 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol research is likely to be shaped by advances in artificial intelligence and machine learning. These technologies are already being used to predict the biological activity of new compounds and to optimize synthetic routes. A 2024 study in Nature Chemical Biology demonstrated that machine learning algorithms can accurately predict the activity of heterocyclic compounds against specific biological targets, significantly reducing the time and cost associated with traditional drug discovery methods. The integration of these technologies into the development of 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol could lead to the rapid identification of new therapeutic applications for this compound.
In conclusion, 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol represents a promising area of research with significant implications for pharmaceutical science. Its unique chemical structure and potential biological activity make it a valuable candidate for the development of new therapeutic agents. As research in this field continues to advance, it is likely that 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol will play an increasingly important role in the treatment of a wide range of diseases. The continued exploration of this compound's properties and potential applications is essential for the advancement of modern medicine and the development of more effective and safer therapeutic options.
2229569-50-8 (1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)